1-(2-Cyano-1-(cyanoimino)ethyl)piperidine

• CAS No.: 56488-00-7
• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• IUPAC Name: (2-cyano-1-piperidin-1-ylethylidene)cyanamide
• InChI: InChI=1S/C9H12N4/c10-5-4-9(12-8-11)13-6-2-1-3-7-13/h1-4,6-7H2
• InChI Key: CXAPGRNCBJXCEF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=NC#N)CC#N

Description

1-(2-Cyano-1-(cyanoimino)ethyl)piperidine is a useful research compound. Its molecular formula is C9H12N4 and its molecular weight is 176.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Piperidine (25.67 g, 0.0302 m) is added dropwise to an ice-cooled solution of 41.36 g (0.0302 m) of ethyl N, 2-dicyanoacetimidate in 60 ml of methanol. The reaction is heterogeneous initially, but soon becomes homogeneous and yellow. The piperidine is added at a rate that maintains a 25° C. reaction temperature. After fifty minutes, the reaction mixture is partitioned between CH2Cl2 and aqueous saturated NaHCO3. The organic phase is dried over Na2SO4 and concentrated in vacuo to give 54 g of a yellow oil which by tlc appears to be pure product. Nmr confirms the presence of product.